Cas no 564454-16-6 (N-(3-methoxyphenyl)-3-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(3-methoxyphenyl)-3-(morpholine-4-sulfonyl)benzamide
• CAS No: 564454-16-6
• MF: C₁₈H₂₀N₂O₅S
• MW: 376.426803588867
• CID: 5418206
• Update Time: 2025-05-21

N-(3-methoxyphenyl)-3-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-3-morpholin-4-ylsulfonylbenzamide
• N-(3-methoxyphenyl)-3-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C18H20N2O5S/c1-24-16-6-3-5-15(13-16)19-18(21)14-4-2-7-17(12-14)26(22,23)20-8-10-25-11-9-20/h2-7,12-13H,8-11H2,1H3,(H,19,21)
• InChI Key： XQDNHULZHVIGOM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)C1=CC=CC(S(N2CCOCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-methoxyphenyl)-3-(morpholine-4-sulfonyl)benzamide

N-(3-Methoxyphenyl)-3-(Morpholine-4-Sulfonyl)Benzamide: A Comprehensive Overview

The compound N-(3-methoxyphenyl)-3-(morpholine-4-sulfonyl)benzamide, identified by the CAS number 564454-16-6, is a sophisticated organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound has garnered attention due to its unique structural features and promising applications. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules targeting specific therapeutic areas.

The molecular structure of N-(3-methoxyphenyl)-3-(morpholine-4-sulfonyl)benzamide consists of a benzamide core with two distinct substituents: a methoxy group attached to the phenyl ring and a morpholine sulfonyl group. The methoxy group introduces electron-donating properties, enhancing the molecule's solubility and stability. Meanwhile, the morpholine sulfonyl group contributes to the molecule's hydrophilic nature, making it suitable for interactions with biological systems. These structural attributes make the compound an ideal candidate for exploring its pharmacokinetic profiles and bioavailability.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to produce N-(3-methoxyphenyl)-3-(morpholine-4-sulfonyl)benzamide with high purity and yield. These methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions, which are optimized to minimize side reactions and maximize product quality. The use of green chemistry principles in these syntheses has also been explored, aligning with current trends toward sustainable chemical practices.

In terms of applications, N-(3-methoxyphenyl)-3-(morpholine-4-sulfonyl)benzamide has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential lead compound for treating diseases such as cancer and inflammation. Its ability to modulate key biological targets, such as kinases and proteases, makes it a valuable tool in drug discovery efforts. Additionally, this compound has been studied for its role in materials science, particularly in the development of advanced polymers and coatings with enhanced mechanical and thermal properties.

Recent studies have also examined the environmental impact of N-(3-methoxyphenyl)-3-(morpholine-4-sulfonyl)benzamide. Researchers have assessed its biodegradability and toxicity profiles, ensuring that its use does not pose significant risks to ecosystems. These findings are crucial for regulatory compliance and responsible chemical management.

In conclusion, N-(3-methoxyphenyl)-3-(morpholine-4-sulfonyl)benzamide (CAS No: 564454-16-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, efficient synthesis methods, and promising biological activities position it as a valuable asset in contemporary research and development efforts. As ongoing studies continue to uncover new insights into its properties and uses, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.